CCR Antagonist
  • CCX354
    CCX354
    • Cat. No.:
    • B606560
    • CAS No.:
    • 1010073-75-2
    • Molecular Formula:
    • C22H22ClN7O2
    • Molecular Weight:
    • 451.9 g/mol
    Description
    CCX354-C has been used in trials studying the treatment of Rheumatoid Arthritis.
    CCX354 is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication....
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  • CCR5 antagonist 5
    CCR5 antagonist 5
    • Cat. No.:
    • B608092
    • CAS No.:
    • 869725-27-9
    • Molecular Formula:
    • C30H42Cl2F3N5O2
    • Molecular Weight:
    • 632.6 g/mol
    Description
    INCB-9471 HCl, also known as INCB-009471, is an allosteric noncompetitive small-molecule antagonist of C-C chemokine receptor 5 with potent inhibitory activity against monocyte migration and HIV-1 infection....
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  • RS102895 hydrochloride
    RS102895 hydrochloride
    • Cat. No.:
    • B1662833
    • CAS No.:
    • 1173022-16-6
    • Molecular Formula:
    • C21H22ClF3N2O2
    • Molecular Weight:
    • 426.9 g/mol
    Description
    Selective CCR2 receptor antagonist (IC50 values are 360 nM and 17.8 μM at CCR2 and CCR1 receptors, respectively). Inhibits MCP-1 and MCP-3 stimulated calcium influx (IC50 values are 32 and 130 nM, respectively)....
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  • CP-481715
    CP-481715
    • Cat. No.:
    • B1669503
    • CAS No.:
    • 212790-31-3
    • Molecular Formula:
    • C26H31FN4O4
    • Molecular Weight:
    • 482.5 g/mol
    Description
    CP 481715 a potent and selective CCR1 antagonist with potential therapeutic implications for inflammatory diseases. P-481,715 binds to human CCR1 with a Kd of 9.2 nm. and displaces 125I-labeled CCL3 from CCR1-tr...
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  • R243
    R243
    • Cat. No.:
    • B1678705
    • CAS No.:
    • 688352-84-3
    • Molecular Formula:
    • C21H27NO4
    • Molecular Weight:
    • 357.4 g/mol
    Description
    Novel inhibitor of CCR8 signaling and chemotaxis
    R243 is an inhibitor of CCR8 signaling and chemotaxis.
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  • Vercirnon
    Vercirnon
    • Cat. No.:
    • B1683812
    • CAS No.:
    • 698394-73-9
    • Molecular Formula:
    • C22H21ClN2O4S
    • Molecular Weight:
    • 444.9 g/mol
    Description
    Vercirnon is a novel, orally active anti-inflammatory agent that targets a chemokine receptor protein implicated in both Crohn's disease and ulcerative colitis, the two principal forms of IBD. It is under invest...
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  • Vicriviroc Malate
    Vicriviroc Malate
    • Cat. No.:
    • B1683829
    • CAS No.:
    • 541503-81-5
    • Molecular Formula:
    • C32H44F3N5O7
    • Molecular Weight:
    • 667.7 g/mol
    Description
    (4,6-Dimethylpyrimidin-5-yl)-[4-[(3S)-4-[(1R)-2-methoxy-1-[4-(trifluoromethyl)phenyl]ethyl]-3-methylpiperazin-1-yl]-4-methylpiperidin-1-yl]methanone; 2-hydroxybutanedioic acid is a member of (trifluoromethy...
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  • Vercirnon sodium
    Vercirnon sodium
    • Cat. No.:
    • B8118131
    • CAS No.:
    • Molecular Formula:
    • C22H20ClN2NaO4S
    • Molecular Weight:
    • 466.9 g/mol
    Description
    Vercirnon sodium is a useful research compound. Its molecular formula is C22H20ClN2NaO4S and its molecular weight is 466.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Vercirnon sodium su...
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  • CCR1 antagonist 12
    CCR1 antagonist 12
    • Cat. No.:
    • B11935100
    • CAS No.:
    • Molecular Formula:
    • C25H27ClFN3O4
    • Molecular Weight:
    • 487.9 g/mol
    Description
    CCR1 antagonist 12 is a useful research compound. Its molecular formula is C25H27ClFN3O4 and its molecular weight is 487.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CCR1 antagonist 12 ...
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  • Vercirnon Sodium
    Vercirnon Sodium
    • Cat. No.:
    • B15608669
    • CAS No.:
    • Molecular Formula:
    • C22H20ClN2NaO4S
    • Molecular Weight:
    • 466.9 g/mol
    Description
    See also: Vercirnon (has active moiety).
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